Cas no 573943-07-4 (4-Benzyl-5-(naphthalen-1-yloxymethyl)-4H-[1,2,4]triazole-3-thiol)

• Product Name: 4-Benzyl-5-(naphthalen-1-yloxymethyl)-4H-[1,2,4]triazole-3-thiol
• CAS No: 573943-07-4
• MF: C₂₀H₁₇N₃OS
• MW: 347.433482885361
• CID: 3076639
• PubChem ID: 936232
• Update Time: 2025-10-28

4-Benzyl-5-(naphthalen-1-yloxymethyl)-4H-[1,2,4]triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Benzyl-5-(naphthalen-1-yloxymethyl)-4H-[1,2,4]triazole-3-thiol
• MLS000333356
• STL340564
• 4-Benzyl-5-((naphthalen-1-yloxy)methyl)-4H-1,2,4-triazole-3-thiol
• AKOS000659447
• HMS2776D15
• CHEMBL1510146
• 573943-07-4
• SMR000436668
• 4-benzyl-5-[(naphthalen-1-yloxy)methyl]-4H-1,2,4-triazole-3-thiol

• MDL： MFCD04020675
• Inchi： 1S/C20H17N3OS/c25-20-22-21-19(23(20)13-15-7-2-1-3-8-15)14-24-18-12-6-10-16-9-4-5-11-17(16)18/h1-12H,13-14H2,(H,22,25)
• InChI Key： LFJWRVSQJQBNJF-UHFFFAOYSA-N
• SMILES： S=C1NN=C(COC2=CC=CC3C=CC=CC2=3)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 347.10923335Da
• Monoisotopic Mass: 347.10923335Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 4-Benzyl-5-(naphthalen-1-yloxymethyl)-4H-[1,2,4]triazole-3-thiol

4-Benzyl-5-(naphthalen-1-yloxymethyl)-4H-[1,2,4]triazole-3-thiol

The compound 4-Benzyl-5-(naphthalen-1-yloxymethyl)-4H-[1,2,4]triazole-3-thiol, with CAS No. 573943-07-4, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring system with benzyl and naphthoxy groups. The integration of these functional groups imparts the molecule with versatile properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of advanced materials. For instance, researchers have explored its use in constructing stimuli-responsive polymers, which exhibit dynamic behavior under external stimuli such as temperature or pH changes. These polymers have shown great promise in drug delivery systems and smart sensors. The benzyl group in the molecule contributes to its hydrophobicity, while the naphthoxy group enhances its electronic properties, making it an ideal component for such applications.

In addition to its role in materials science, this compound has also been investigated for its biological activity. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties. The triazole ring system is known to interact with various biological targets, including enzymes and receptors, which could be leveraged for therapeutic purposes. Furthermore, the sulfur atom in the thiol group may play a role in redox reactions, potentially influencing cellular signaling pathways.

The synthesis of 4-Benzyl-5-(naphthalen-1-yloxymethyl)-4H-[1,2,4]triazole-3-thiol involves a multi-step process that combines nucleophilic substitution and condensation reactions. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This advancement underscores the importance of continuous innovation in synthetic methodologies to meet the demands of modern drug discovery and material development.

From an environmental standpoint, this compound has been evaluated for its biodegradability and toxicity profiles. Initial assessments indicate that it is not inherently hazardous under standard laboratory conditions. However, further studies are required to fully understand its long-term environmental impact and potential risks to aquatic ecosystems.

In conclusion, 4-Benzyl-5-(naphthalen-1-yloxymethyl)-4H-[1,2,4]triazole-3-thiol represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.